1-methyl-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C15H20N6O3S/c1-20-11-14(18-19-20)15(22)17-9-12-4-7-21(8-5-12)25(23,24)13-3-2-6-16-10-13/h2-3,6,10-12H,4-5,7-9H2,1H3,(H,17,22)
• InChI Key: CNRDJAVXJXKMEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC2CCN(CC2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C15H20N6O3S
• Molecular Weight: 364.4 g/mol

Description

1-methyl-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C15H20N6O3S and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Soluble Epoxide Hydrolase

The compound is related to a class of inhibitors identified for soluble epoxide hydrolase, which were discovered through high-throughput screening using encoded library technology. The triazine heterocycle, similar in structure to the compound , was found to be critical for high potency and selectivity towards P450 enzymes. These findings suggest potential applications in studying various disease models through in vivo investigations (R. K. Thalji et al., 2013).

Synthesis of N,S-Containing Heterocycles

Research involving the synthesis of N,S-containing heterocycles, including the reaction of piperidinium derivatives with primary amines and formaldehyde, resulted in the formation of carboxamides similar to the compound . This demonstrates the compound's relevance in synthetic organic chemistry and the development of novel heterocyclic compounds, which are often of interest in pharmaceutical research (V. Dotsenko et al., 2012).

Development of Antagonists and Receptor Modulators

The compound is structurally related to molecules developed as potent and selective antagonists for specific receptors, such as the CB1 cannabinoid receptor. This implies its potential utility in the design and synthesis of receptor modulators, which can have therapeutic applications in treating conditions related to receptor dysregulation (J. Shim et al., 2002).

Applications in Anticancer and Anti-inflammatory Research

Compounds structurally similar to the one have been synthesized and evaluated for their anticancer and anti-inflammatory activities, demonstrating the potential of such molecules in the development of new therapeutic agents. This indicates the relevance of the compound in pharmacological studies aimed at discovering novel treatments for cancer and inflammatory diseases (S. Riyadh, 2011).